Cas no 130189-67-2 (Dibenzo[b,f][1,5]diazocine-2,8-diamine,N2,N8-bis[(4-methoxyphenyl)methylene]-6,12-diphenyl-)

Dibenzo[b,f][1,5]diazocine-2,8-diamine,N2,N8-bis[(4-methoxyphenyl)methylene]-6,12-diphenyl- Properties

Names and Identifiers

• Dibenzo[b,f][1,5]diazocine-2,8-diamine,N2,N8-bis[(4-methoxyphenyl)methylene]-6,12-diphenyl-
• 1-(4-methoxyphenyl)-N-[(6Z,12Z)-2-[(4-methoxyphenyl)methylideneamino]-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]methanimine
• N,N'-Bis((4-methoxyphenyl)methylene)-6,12-diphenyldibenzo(b,f)(1,5)diazocine-2,8-diamine
• BRN 4221221
• Dibenzo(b,f)(1,5)diazocine-2,8-diamine, N,N'-bis((4-methoxyphenyl)methylene)-6,12-diphenyl-
• 130189-67-2
• +Expand

• InChIKey： JBOFXJBLDQALRY-ZSYPNSATSA-N
• Inchi： InChI=1S/C42H32N4O2/c1-47-35-19-13-29(14-20-35)27-43-33-17-23-39-37(25-33)41(31-9-5-3-6-10-31)46-40-24-18-34(44-28-30-15-21-36(48-2)22-16-30)26-38(40)42(45-39)32-11-7-4-8-12-32/h3-28H,1-2H3/b41-37-,42-38-,43-27+,44-28+,45-39-,45-42-,46-40-,46-41-
• SMILES： COC1=CC=C(/C=N/C2C=CC3C(=C(N=C4C=CC(/N=C/C5=CC=C(OC)C=C5)=CC4=C(N=3)C3=CC=CC=C3)C3=CC=CC=C3)C=2)C=C1 |c:12,32,t:14,34|

Computed Properties

• Exact Mass: 624.25276
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 624.25252628g/mol
• Heavy Atom Count: 48
• Complexity: 1030
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 67.9